Sodium Azide

• CAS No.: 26628-22-8
• Product Name: Sodium Azide
• Molecular Formula: NaN3; N3Na
• Molecular Weight: 65.01 g/mol
• IUPAC Name: sodium;azide
• Standard InChI: InChI=1S/N3.Na/c1-3-2;/q-1;+1
• Standard InChIKey: PXIPVTKHYLBLMZ-UHFFFAOYSA-N
• SMILES: [N-]=[N+]=[N-].[Na+]
• Canonical SMILES: [N-]=[N+]=[N-].[Na+]
• Boiling Point: Decomposes in vacuum (EPA, 1998); Decomposes
• Colorform: Colorless hexagonal crystals; Colorless to white, crystalline solid [Note: Forms hydrazoic acid (HN3) in water]
• Density: 1.846 at 68 °F (EPA, 1998); 1.846 at 20 °C; Relative density (water = 1): 1.85; 1.85
• Flash Point: Not flammable (EPA, 1998)
• Melting Point: Decomposes at 527° F to sodium and nitrogen (EPA, 1998); 275 °C (decomp); 527°F (decomposes to sodium and nitrogen); 527°F (Decomposes)
• Physical Description: Sodium azide appears as a colorless crystalline solid. Density 1.85 g / cm3. Burns in air and may explode if large quantities are involved. Toxic by ingestion. Toxic oxides of nitrogen are produced in fires.; DryPowder; COLOURLESS HEXAGONAL CRYSTALS.; Colorless to white, odorless, crystalline solid.; Colorless to white, odorless, crystalline solid. [pesticide] [Note: Forms hydrazoic acid (HN3) in water.]; Colorless to white hexagonal crystalline solid.
• Description: Sodium azide appears as a colorless crystalline solid. Density 1.85 g / cm3. Burns in air and may explode if large quantities are involved. Toxic by ingestion. Toxic oxides of nitrogen are produced in fires.; Sodium azide is the sodium salt of hydrogen azide (hydrazoic acid). It has a role as a mutagen, an antibacterial agent and an explosive. It contains an azide anion.; A cytochrome oxidase inhibitor which is a nitridizing agent and an inhibitor of terminal oxidation. (From Merck Index, 12th ed)
• Shelf Life: Stable under recommended storage conditions.; Heat and shock sensitive.; ... Stable in water in the absence of light ... .
• Solubility: 50 to 100 mg/mL at 72° F (NTP, 1992); In water, 41.0 g/100 mL at 17 °C; Highly soluble in water. Rapidly converted to hydrazoic acid ... Solubility in water: 40.16% at 10 °C; 41.7% at 17 °C; Slightly soluble in ethanol, insoluble in ethyl ether; Slightly soluble in alcohol; insoluble in ether; soluble in liquid ammonia; Solubility in water, g/100ml at 17 °C: 41.7 (good); (63°F): 42%
• Synonyms: Agrizide; Hydrazoic Acid Sodium Salt; Micro-O-Protect; NSC 3072; Nemazyd; SEP 100
• Vapor Pressure: 1 Pa at 20 °C; Vapor pressure, Pa at 20 °C: 1
• PubChem Compound: 33557
• Last Modified: Nov 11 2021